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Compound of Interest

Compound Name:
N,N'-Bis(Boc)-N''-(4-

hydroxybutyl)guanidine

CAS No.: 208465-10-5

Cat. No.: B3179698

Get Quote

Executive Summary
N,N'-Bis(Boc)-N''-(4-hydroxybutyl)guanidine (hereafter referred to as BBHG) represents a

"pre-functionalized" convergent building block. Unlike traditional divergent strategies that

require installing a linker followed by a harsh guanidinylation step, BBHG allows for the single-

step introduction of a protected guanidine moiety via a stable alkyl linker.

This guide validates the superiority of BBHG in three critical areas: synthetic convergence,

chemoselectivity, and purification efficiency.

Technical Profile & Mechanism
Chemical Name: N,N'-Bis(tert-butoxycarbonyl)-N''-(4-hydroxybutyl)guanidine

CAS: 208465-10-5[1][2]

Role: Heterobifunctional Linker / Guanidinylation Reagent
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Core Utility: Introduces a guanidine group via a 4-carbon spacer using Mitsunobu coupling or

alkylation (post-activation).

Mechanistic Advantage
Traditional methods often rely on the nucleophilic attack of a substrate amine onto an

electrophilic guanidinylating agent (e.g., S-methylisothiourea or pyrazole-carboxamidine). This

approach is plagued by poor solubility of the polar guanidine intermediates and competitive

nucleophiles.

BBHG reverses this logic: It acts as the nucleophile (or pronucleophile partner) carrying the

protected guanidine, allowing the coupling to occur under mild, non-polar conditions before the

guanidine is ever exposed.

Comparative Analysis
A. Synthetic Pathway Efficiency (Linear vs. Convergent)

Feature Traditional Method (Linear)
BBHG Method
(Convergent)

Workflow

1. Attach amino-alcohol

linker2. Deprotect amine3.

Guanidinylate amine

1. Attach BBHG (Mitsunobu or

Alkylation)

Step Count 3-4 Steps
1 Step (Coupling) + 1 Step

(Global Deprotection)

Overall Yield Low (30-50% cumulative) High (70-85%)

Atom Economy
Poor (Loss of leaving groups

at each step)
Excellent (Direct incorporation)

B. Chemoselectivity & Side Reactions
Traditional Risk (Over-Guanidinylation): When guanidinylating a complex molecule with

multiple amines using reagents like 1H-pyrazole-1-carboxamidine, regioselectivity is difficult

to control.
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BBHG Solution: The guanidine core in BBHG is already "capped" with two Boc groups. It is

chemically inert during the coupling step. The reaction occurs exclusively at the hydroxyl (or

activated halide) terminus, ensuring 100% regioselectivity.

C. Solubility & Purification
Traditional: Guanidinylated intermediates are highly polar and often require reverse-phase

HPLC or difficult crystallization.

BBHG: The lipophilic Boc groups render the molecule soluble in standard organic solvents

(DCM, EtOAc, THF). Intermediates can be purified using standard normal-phase silica gel

chromatography.

Visualizing the Advantage
The following diagram illustrates the strategic difference between the traditional linear approach

and the convergent BBHG approach.
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BBHG Convergent Synthesis
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Caption: Comparison of the multi-step linear pathway (top) versus the single-step convergent

coupling using BBHG (bottom).
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Experimental Protocols
Protocol A: Activation of BBHG (Conversion to Alkyl
Iodide)
Use this protocol if your target molecule is a nucleophile (e.g., secondary amine).

Reagents: BBHG (1.0 eq), Imidazole (1.5 eq), Triphenylphosphine (

, 1.5 eq), Iodine (

, 1.5 eq).

Solvent: Anhydrous Dichloromethane (DCM).

Procedure:

Dissolve BBHG, Imidazole, and

in DCM at 0°C.

Add Iodine portion-wise over 15 minutes.

Warm to room temperature and stir for 2 hours (Monitor by TLC: Hexane/EtOAc 3:1).

Quench: Add saturated aqueous

.

Workup: Extract with DCM, wash with brine, dry over

.

Purification: Silica flash chromatography (0-20% EtOAc in Hexanes).

Result: N,N'-Bis(Boc)-N''-(4-iodobutyl)guanidine.

Protocol B: Mitsunobu Coupling (Direct Coupling)
Use this protocol to attach BBHG to an acidic nucleophile (e.g., Phenol, Imide).
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Reagents: Target Phenol (1.0 eq), BBHG (1.2 eq),

(1.5 eq), DIAD (Diisopropyl azodicarboxylate, 1.5 eq).

Solvent: Anhydrous THF.

Procedure:

Dissolve Target Phenol, BBHG, and

in THF under

.

Cool to 0°C.

Add DIAD dropwise (maintain Temp < 5°C).

Stir at RT for 12-16 hours.

Workup: Concentrate in vacuo.

Purification: Silica chromatography. The Boc groups ensure the product elutes easily

before polar byproducts.

Protocol C: Global Deprotection
Valid for products from both Protocol A and B.

Reagent: 4M HCl in Dioxane or TFA/DCM (1:1).

Procedure:

Dissolve the coupled intermediate in the deprotection cocktail.

Stir at RT for 1-2 hours.

Remove solvent under reduced pressure.

Isolation: Triturate with cold diethyl ether to precipitate the clean guanidine salt.
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Detailed Pathway Visualization
The following diagram details the chemical transformation logic when using BBHG for a

PROTAC linker synthesis.
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Caption: Workflow showing both direct Mitsunobu coupling and Activation/Alkylation pathways

using BBHG.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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